Cas no 222046-90-4 (5-oxothiolane-2-carboxylic acid)

• Product Name: 5-oxothiolane-2-carboxylic acid
• CAS No: 222046-90-4
• MF: C₅H₆O₃S
• MW: 146.164340496063
• MDL: MFCD18451483
• CID: 244330
• PubChem ID: 15485388
• Update Time: 2025-09-25

5-oxothiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, tetrahydro-5-oxo-
• 2-Thiophenecarboxylicacid,tetrahydro-5-oxo-(9CI)
• 5-Oxotetrahydrothiophene-2-carboxylic acid
• 5-oxothiolane-2-carboxylic acid
• AMY33941
• SB11201
• 222046-90-4
• P12403
• MFCD18451483
• CS-0050411
• Z1205655674
• DTXSID90573218
• EN300-343534
• SCHEMBL8747193
• XIA04690
• AKOS006387280
• 2-thiophenecarboxylic acid,tetrahydro-5-oxo-
• AS-51322
• A878650

• MDL： MFCD18451483
• Inchi： 1S/C5H6O3S/c6-4-2-1-3(9-4)5(7)8/h3H,1-2H2,(H,7,8)
• InChI Key： PYSNMSYPRJCMOU-UHFFFAOYSA-N
• SMILES： S1C(CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 146.00378
• Monoisotopic Mass: 146.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 385.3±35.0 °C at 760 mmHg
• Flash Point: 186.8±25.9 °C
• PSA: 54.37
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

5-oxothiolane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes